(2,5-Dichlorophenyl)(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (2,5-dichlorophenyl)-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C17H18Cl2N2O2S.ClH/c18-12-3-4-14(19)13(10-12)17(23)21-7-5-20(6-8-21)11-15(22)16-2-1-9-24-16;/h1-4,9-10,15,22H,5-8,11H2;1H
• InChI Key: XBQCIDUVNZIEGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CS2)O)C(=O)C3=C(C=CC(=C3)Cl)Cl.Cl
• Molecular Formula: C17H19Cl3N2O2S
• Molecular Weight: 421.8 g/mol
• CAS No.: 1351633-58-3

Description

(2,5-Dichlorophenyl)(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C17H19Cl3N2O2S and its molecular weight is 421.76. The purity is usually 95%.
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Scientific Research Applications

Neurochemical Applications

Research on compounds similar in structure has shown potential neurochemical applications, particularly in understanding serotonin (5-HT) receptor interactions. A study by Hutson et al. (1987) demonstrated that a related compound, LY 165163, acted as an agonist at central 5-HT presynaptic receptors, affecting serotonin levels in various brain regions and influencing food intake behavior in rats Hutson, Donohoe, & Curzon, 1987.

Antimicrobial Activity

Patel et al. (2011) explored the synthesis and antimicrobial activity of new pyridine derivatives, which included compounds structurally akin to the query chemical. These compounds exhibited variable and modest antimicrobial activity against certain strains of bacteria and fungi, suggesting potential applications in developing antimicrobial agents Patel, Agravat, & Shaikh, 2011.

Enzyme Inhibition and Therapeutic Potential

Abbasi et al. (2019) conducted a study on a series of compounds for their α-glucosidase inhibitory activity and evaluated their hemolytic and cytotoxic profiles. Some of these compounds showed considerable inhibitory activity, indicating potential therapeutic applications in treating diseases like diabetes Abbasi et al., 2019.

Receptor Interaction Studies

Research on receptor interactions, such as the study by Landsman et al. (1997) on cannabinoid CB1 receptors, reveals the complexity of molecular interactions with potential implications for drug development targeting specific receptor pathways Landsman, Burkey, Consroe, Roeske, & Yamamura, 1997.